Cas no 1806304-43-7 (3-Bromo-1-(4-bromo-2-(bromomethyl)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(4-bromo-2-(bromomethyl)phenyl)propan-1-one
• CAS No: 1806304-43-7
• MF: C₁₀H₉Br₃O
• MW: 384.889860868454
• CID: 4977288
• Update Time: 2025-10-12

3-Bromo-1-(4-bromo-2-(bromomethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(4-bromo-2-(bromomethyl)phenyl)propan-1-one

• Inchi： 1S/C10H9Br3O/c11-4-3-10(14)9-2-1-8(13)5-7(9)6-12/h1-2,5H,3-4,6H2
• InChI Key： ZBFVBLCGVZTQTF-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1C(CCBr)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-1-(4-bromo-2-(bromomethyl)phenyl)propan-1-one

Comprehensive Overview of 3-Bromo-1-(4-bromo-2-(bromomethyl)phenyl)propan-1-one (CAS No. 1806304-43-7)

3-Bromo-1-(4-bromo-2-(bromomethyl)phenyl)propan-1-one is a specialized organic compound with the CAS number 1806304-43-7, widely recognized in pharmaceutical and chemical research. This brominated aromatic ketone derivative has garnered significant attention due to its unique structural properties and potential applications in synthetic chemistry. Researchers and industry professionals frequently search for terms like "brominated phenyl propanone synthesis", "CAS 1806304-43-7 applications", and "bromomethyl phenyl derivatives", reflecting its relevance in modern scientific discourse.

The molecular structure of 3-Bromo-1-(4-bromo-2-(bromomethyl)phenyl)propan-1-one features multiple bromine substituents, which enhance its reactivity in cross-coupling reactions and other transformative processes. This aligns with current trends in green chemistry, where halogenated compounds are explored for sustainable synthesis methods. Searches for "eco-friendly bromination techniques" and "halogenated intermediates in drug development" highlight the compound's role in addressing environmental concerns while maintaining efficiency.

In pharmaceutical research, CAS 1806304-43-7 is often investigated as a precursor for bioactive molecules. Its ability to act as a building block for complex architectures makes it valuable in designing inhibitors or modulators for therapeutic targets. Queries such as "brominated ketones in medicinal chemistry" and "phenylpropanone derivatives in drug discovery" underscore its importance in cutting-edge drug development pipelines. The compound's stability under various conditions also makes it a candidate for advanced material science applications.

From a synthetic perspective, the compound's versatility is evident in its participation in nucleophilic substitution and electrophilic aromatic substitution reactions. Laboratories focusing on "high-efficiency organic synthesis" or "multi-step reaction optimization" frequently explore its properties. Recent publications have highlighted its utility in creating heterocyclic frameworks, addressing the growing demand for "functionalized aromatic compounds" in agrochemicals and material sciences.

Quality control and analytical characterization of 3-Bromo-1-(4-bromo-2-(bromomethyl)phenyl)propan-1-one rely on techniques like HPLC, NMR, and mass spectrometry. These methods ensure purity and consistency, critical for reproducible research outcomes. The rise in searches for "analytical validation of brominated compounds" and "spectroscopic data interpretation" reflects the compound's technical significance in analytical chemistry.

In conclusion, 3-Bromo-1-(4-bromo-2-(bromomethyl)phenyl)propan-1-one (CAS 1806304-43-7) represents a pivotal intermediate in modern chemistry, bridging gaps between synthetic methodology and applied sciences. Its multifaceted applications continue to inspire innovations across pharmaceuticals, materials, and sustainable chemistry, making it a subject of enduring interest in both academic and industrial settings.